Myristoyl Pentapeptide-17

• IUPAC Name: N-[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]tetradecanamide
• InChI: InChI=1S/C41H81N9O6/c1-5-6-7-8-9-10-11-12-13-14-15-25-36(51)47-33(23-17-20-27-43)39(54)50-35(29-30(2)3)41(56)46-31(4)38(53)49-34(24-18-21-28-44)40(55)48-32(37(45)52)22-16-19-26-42/h30-35H,5-29,42-44H2,1-4H3,(H2,45,52)(H,46,56)(H,47,51)(H,48,55)(H,49,53)(H,50,54)/t31-,32-,33-,34-,35-/m0/s1
• InChI Key: NFPWMUOQSJXGGZ-ZZTWKDBPSA-N
• Canonical SMILES: CCCCCCCCCCCCCC(=O)NC(CCCCN)C(=O)NC(CC(C)C)C(=O)NC(C)C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)N
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCCN)C(=O)N
• Molecular Formula: C41H81N9O6
• Molecular Weight: 796.1 g/mol

Description

Myristoyl Pentapeptide-17 is a bioavailable lipo-oligopeptide with the sequence Myr-Lys-Leu-Ala-Lys-Lys-NH2. It is known for its eyelash-enhancing action and also has anti-aging, anti-inflammatory, and anti-bacterial properties. It is used in many high-end formulations that expose fuller, healthier, and more beautiful eyelashes.

Synthesis Analysis

Myristoyl Pentapeptide-17 is synthesized by reacting Myristic acid and pentapeptide-17. It is a synthetic fatty acid with a long chain of peptides. The synthesis process is known as acylation, which improves the biocompatibility of the amino acid and helps it attach to the cellular membrane.

Molecular Structure Analysis

Myristoyl Pentapeptide-17 is a five-amino acid peptide (Lys-Leu-Ala-Lys-Lys) attached to an oil-soluble fatty acid, myristic acid, for better bioavailability.

Chemical Reactions Analysis

Myristoyl Pentapeptide-17 is known to significantly stimulate keratin genes. It can convince the cells to produce more keratin, the super important structural protein in hair, nails, and the outermost layer of the skin.

Scientific Research Applications

Eyelash Care

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Anti-Aging

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Anti-Inflammatory

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Antibacterial

Thanks to its short cationic structure, Myristoyl Pentapeptide-17 is effective against harmful microbes and fungi, like C. . .

Skin Smoothing

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Barrier Enhancer

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Hair Growth

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Nail Health

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Mechanism of Action

Target of Action

Myristoyl Pentapeptide-17 primarily targets the keratin genes in the body . Keratin is a structural protein that is essential for the health and growth of hair, nails, and the outermost layer of the skin . This compound is particularly effective in enhancing the growth and health of eyelashes .

Mode of Action

Myristoyl Pentapeptide-17 is a bioavailable lipo-oligopeptide . It works by stimulating the production of keratin . This is achieved through the activation of the keratin gene of the eyelash follicle, which leads to the production of keratin-5 . The compound also promotes the absorption of nutrients by the eyelash follicle .

Biochemical Pathways

The primary biochemical pathway affected by Myristoyl Pentapeptide-17 is the keratin production pathway . By stimulating the keratin genes, the compound convinces the cells to produce more keratin . This results in the enhancement of the structural integrity of the hair, nails, and skin .

Pharmacokinetics

It is known that the compound is a bioavailable lipo-oligopeptide . This suggests that it is readily absorbed and utilized by the body. The compound’s oil-soluble fatty acid, myristic acid, likely contributes to its bioavailability .

Result of Action

The action of Myristoyl Pentapeptide-17 results in a number of molecular and cellular effects. It stimulates cell regeneration, smooths skin surfaces, and improves texture . It also reduces pro-inflammatory cytokines, soothing skin irritation and inflammation . Most notably, it enhances the growth and health of eyelashes, with users reporting that it lengthens and thickens eyelashes, noticeably intensifying one’s expression .

Q & A

Q1: What is the proposed mechanism of action for Myristoyl Pentapeptide-17 in promoting eyelash growth?

A1: The research article proposes that Myristoyl Pentapeptide-17 promotes eyelash growth through a multi-faceted approach: * Activation of eyelash follicle cornifin genes: While the specific genes targeted are not mentioned, cornifin proteins play a crucial role in the structural integrity and differentiation of epithelial cells, including those found in hair follicles.* Stimulation of keratin-5 generation: Keratin-5 is a key structural protein found in epithelial cells and contributes to hair fiber formation. Increased production could lead to thicker and potentially longer eyelashes. * Enhancement of nutrient absorption: The mechanism for this is not elaborated upon, but it suggests that Myristoyl Pentapeptide-17 might improve the delivery of essential nutrients to the eyelash follicle, supporting its growth and development.

Q2: What are the limitations of the provided research in understanding the specific role of Myristoyl Pentapeptide-17?

A2: The study investigates a complex mixture for promoting eyelash growth, making it difficult to isolate the specific contribution of Myristoyl Pentapeptide-17. [] The research lacks detailed mechanistic studies focusing solely on Myristoyl Pentapeptide-17 and its interactions with cellular targets. Further research utilizing techniques like gene expression analysis, protein quantification, and in vitro cell culture models is necessary to confirm the proposed mechanisms and quantify the individual impact of Myristoyl Pentapeptide-17 on eyelash growth.